Cas no 927998-28-5 (1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine)

1-[4-(2-Methoxyphenyl)oxan-4-yl]methanamine is a chiral amine derivative featuring a tetrahydropyran (oxane) ring substituted with a 2-methoxyphenyl group at the 4-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in the synthesis of bioactive molecules. The presence of the methoxyphenyl moiety may enhance binding affinity in receptor-targeted compounds, while the oxane ring contributes to conformational rigidity. Its amine functionality provides a reactive site for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents or chemical probes.
1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine structure
927998-28-5 structure
Product Name:1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine
CAS No:927998-28-5
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD09261732
CID:1977166
PubChem ID:16641710
Update Time:2025-08-04

1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [4-(2-methoxyphenyl)oxan-4-yl]methanamine
    • F2189-0455
    • AGN-PC-013PTJ
    • AC1Q450J
    • MolPort-003-762-676
    • EN300-54272
    • 4-(Aminomethyl)-4-(2-methoxyphenyl)tetrahydro-2H-pyran
    • [4-(2-Methoxyphenyl)tetrahydro-2H-pyran-4-yl]methylamine
    • 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine
    • G32510
    • KS-7317
    • AKOS002671482
    • Z361883904
    • MFCD09261732
    • {[4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amine
    • (4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methanamine
    • 927998-28-5
    • CMB99828
    • DTXSID00586435
    • MDL: MFCD09261732
    • Inchi: 1S/C13H19NO2/c1-15-12-5-3-2-4-11(12)13(10-14)6-8-16-9-7-13/h2-5H,6-10,14H2,1H3
    • InChI Key: YVEFLGKUJCGDRZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC=CC=2OC)(CN)CC1

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.5Ų

1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine Security Information

  • Hazardous Material Identification: Xi

1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
091440-1g
4-(2-Methoxyphenyl)oxan-4-yl]methanamine
927998-28-5
1g
£525.00 2022-03-01
TRC
M228998-25mg
[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5
25mg
$ 50.00 2022-06-04
TRC
M228998-50mg
[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5
50mg
$ 70.00 2022-06-04
TRC
M228998-250mg
[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5
250mg
$ 250.00 2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10506-1G
1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5 95%
1g
¥ 1,227.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10506-5G
1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5 95%
5g
¥ 3,755.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10506-10G
1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5 95%
10g
¥ 5,570.00 2023-04-12
Chemenu
CM529911-1g
(4-(2-Methoxyphenyl)tetrahydro-2H-pyran-4-yl)methanamine
927998-28-5 98%
1g
$*** 2023-05-29
Enamine
EN300-54272-0.1g
[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5 95.0%
0.1g
$62.0 2025-02-20
Enamine
EN300-54272-0.25g
[4-(2-methoxyphenyl)oxan-4-yl]methanamine
927998-28-5 95.0%
0.25g
$88.0 2025-02-20

Additional information on 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine

Professional Introduction to Compound with CAS No. 927998-28-5 and Product Name: 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine

The compound with the CAS number 927998-28-5 and the product name 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure incorporates a 4-(2-methoxyphenyl)oxan-4-yl moiety, which is a key feature that contributes to its distinct chemical properties and biological activities.

Recent research in the domain of bioorganic chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of an oxan-4-yl ring in this compound not only enhances its molecular complexity but also opens up possibilities for diverse interactions with biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

The 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine moiety is particularly noteworthy due to its ability to engage in multiple forms of non-covalent interactions, such as hydrogen bonding, π-stacking, and hydrophobic interactions. These interactions are critical for the compound's binding affinity and specificity towards biological targets. In particular, the 2-methoxyphenyl group introduces a hydrophobic region that can interact favorably with lipidic environments, while the oxan-4-yl ring provides a polar surface for hydrogen bonding and other polar interactions.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been performed using this compound as a lead structure, demonstrating its potential binding to various therapeutic targets. These studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxan-4-yl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule efficiently. The methoxy group on the phenyl ring further complicates the synthesis but also enhances the compound's solubility and bioavailability, which are critical factors in drug development.

In the context of drug discovery, this compound represents an example of how structural diversity can be leveraged to identify novel therapeutics. The combination of aromatic and heterocyclic moieties provides a rich chemical space for exploration, allowing medicinal chemists to design molecules with tailored properties. The use of modern synthetic methodologies has enabled the rapid assembly of complex molecules like this one, accelerating the pace of drug development.

Preclinical studies have begun to explore the pharmacological profile of 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine, focusing on its safety and efficacy profiles. Initial results indicate that it exhibits moderate bioavailability and reasonable stability under physiological conditions. Further investigations are underway to assess its potential side effects and optimize its pharmacokinetic properties. These studies are crucial for determining whether this compound can progress to clinical trials as a potential therapeutic agent.

The integration of machine learning tools into drug discovery has also played a significant role in analyzing compounds like this one. Predictive models have been developed to assess various physicochemical properties, such as solubility, permeability, and metabolic stability. These models help researchers prioritize candidates for further development based on their likelihood of success in clinical trials. The insights gained from these computational approaches are invaluable in guiding experimental design and optimizing molecular structures.

The future prospects for 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine are promising, given its unique structural features and potential biological activities. Ongoing research aims to expand upon its therapeutic applications by exploring derivatives that may enhance its efficacy or reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical testing and into clinical development.

In conclusion, the compound with CAS number 927998-28-5 and product name 1-[4-(2-methoxyphenyl)oxan-4-yl]methanamine is a testament to the progress being made in pharmaceutical chemistry. Its innovative structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.